Cas no 92042-04-1 (Benzamide,N-cyclopropyl-3,4,5-trimethoxy-)

• Product name: Benzamide,N-cyclopropyl-3,4,5-trimethoxy-
• CAS No: 92042-04-1
• MF: C₁₃H₁₇NO₄
• MW: 251.27838
• CID: 810154
• PubChem ID: 351644

Benzamide,N-cyclopropyl-3,4,5-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-cyclopropyl-3,4,5-trimethoxy-
• N-cyclopropyl-3,4,5-trimethoxybenzamide
• SMR002048636
• AK-968/12714004
• MLS003373841
• 92042-04-1
• N~1~-CYCLOPROPYL-3,4,5-TRIMETHOXYBENZAMIDE
• N-Cyclopropyl-3,4,5-tri-methoxybenzamide
• AKOS003276534
• NSC-522545
• DTXSID70325999
• Oprea1_024288
• NSC522545

• Inchi： InChI=1S/C13H17NO4/c1-16-10-6-8(13(15)14-9-4-5-9)7-11(17-2)12(10)18-3/h6-7,9H,4-5H2,1-3H3,(H,14,15)
• InChI Key： SJPYUSAXGYQKLM-UHFFFAOYSA-N
• SMILES： COC1=CC(=CC(=C1OC)OC)C(=O)NC2CC2

Computed Properties

• Exact Mass: 251.116
• Monoisotopic Mass: 251.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8Ų
• XLogP3: 1.7

Experimental Properties

• Density: 1.2
• Boiling Point: 344.7°Cat760mmHg
• Flash Point: 162.3°C
• Refractive Index: 1.544